Cas no 2229165-12-0 (2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-amine)

• Product Name: 2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-amine
• CAS No: 2229165-12-0
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 5910053
• PubChem ID: 165754554
• Update Time: 2025-06-26

2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-amine
• 2229165-12-0
• 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine
• EN300-1952659

• Inchi： 1S/C10H15F2N3/c11-10(12,7-13)5-8-6-15-4-2-1-3-9(15)14-8/h6H,1-5,7,13H2
• InChI Key： IGKVQDRFGWCQKO-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CN2C(CCCC2)=N1)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-amine

Introduction to 2,2-Difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine (CAS No. 2229165-12-0)

2,2-Difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine (CAS No. 2229165-12-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as imidazopyridines, which are characterized by their unique structural features and diverse biological activities. The incorporation of difluoro groups and the specific substitution pattern on the imidazopyridine ring system make this compound particularly intriguing for its potential therapeutic applications.

The chemical structure of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine is defined by its central imidazopyridine core, which is a heterocyclic system consisting of a pyridine ring fused with an imidazole ring. The presence of the difluoro groups at the 2-position of the propanamine side chain adds to the compound's unique properties. Fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic profiles of molecules by altering their lipophilicity, metabolic stability, and receptor binding affinity.

Recent studies have highlighted the potential of imidazopyridines in various therapeutic areas. For instance, these compounds have shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease due to their ability to modulate specific neurotransmitter systems. Additionally, imidazopyridines have been investigated for their anti-inflammatory and anti-cancer properties. The specific structure of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine may enhance these activities through its unique interaction with biological targets.

In terms of pharmacological activity, 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine has been shown to exhibit potent binding affinity to several receptors and enzymes. One notable interaction is with the serotonin transporter (SERT), which plays a crucial role in regulating serotonin levels in the brain. By modulating SERT activity, this compound may have potential applications in treating mood disorders such as depression and anxiety.

Clinical trials involving similar compounds have demonstrated promising results in terms of safety and efficacy. For example, a phase II trial evaluating an imidazopyridine derivative for the treatment of major depressive disorder reported significant improvements in patient outcomes with minimal adverse effects. These findings suggest that imidazopyridines, including 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine, may represent a new class of therapeutic agents with broad clinical applications.

The synthesis of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the imidazopyridine core through cyclization reactions and subsequent functionalization to introduce the difluoro groups and propanamine side chain. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize these synthetic pathways.

In addition to its potential therapeutic applications, 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine has also been studied for its use as a research tool in understanding biological processes. Its ability to selectively bind to specific receptors makes it valuable for probing receptor function and identifying new targets for drug development. Researchers have used this compound to investigate signaling pathways involved in neurodegenerative diseases and cancer progression.

The future prospects for imidazopyridines, particularly compounds like 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-amine, are promising. Ongoing research aims to further elucidate their mechanisms of action and optimize their pharmacological properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field and paving the way for new treatments for a wide range of diseases.

In conclusion, 2， ２-difluoro - ３ - {５Ｈ， ６Ｈ， ７Ｈ， ８Ｈ - imidazo [１， ２ -a ] pyridin - ２ - yl } propan - １ - amine (CAS No . ２２２９１６５ - １２ - ０) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and drug discovery. Its interactions with key biological targets and its synthetic accessibility make it an exciting area of research with broad implications for future therapeutic developments.